Acetic acid--1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1)

• CAS No.: 198622-71-8
• Molecular Formula: C8H16O5
• Molecular Weight: 192.21 g/mol
• IUPAC Name: acetic acid;1-(2-ethenoxyethoxy)ethanol
• InChI: InChI=1S/C6H12O3.C2H4O2/c1-3-8-4-5-9-6(2)7;1-2(3)4/h3,6-7H,1,4-5H2,2H3;1H3,(H,3,4)
• InChI Key: UTHMOALNTSTLJC-UHFFFAOYSA-N
• Canonical SMILES: CC(O)OCCOC=C.CC(=O)O

Description

Acetic acid–1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1) is a chemical compound with a complex structure that includes both acetic acid and ethoxyethanol components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid–1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1) involves multiple steps. One common method includes the reaction of ethylene oxide with acetic acid in the presence of a catalyst. The reaction conditions typically involve moderate temperatures and pressures to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound often involves large-scale reactors where the reactants are continuously fed, and the product is continuously removed. This method ensures high efficiency and yield. The use of advanced catalysts and optimized reaction conditions further enhances the production process .

Chemical Reactions Analysis

Types of Reactions

Acetic acid–1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into simpler alcohols.

Substitution: The ethoxy groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Halogenating agents like thionyl chloride can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various alcohols, ethers, and esters, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Acetic acid–1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1) has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a stabilizer for certain reactions.

Biology: The compound is used in the preparation of biocompatible materials and as a solvent for biological assays.

Industry: The compound is used in the production of polymers, coatings, and adhesives

Mechanism of Action

The mechanism of action of acetic acid–1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1) involves its interaction with various molecular targets. The compound can form hydrogen bonds and interact with polar and non-polar molecules, making it versatile in different chemical environments. Its ability to act as both a donor and acceptor of hydrogen bonds allows it to participate in various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

2-[2-(2-Methoxyethoxy)ethoxy]acetic acid: This compound has a similar structure but with methoxy groups instead of ethenyloxy groups.

Ethoxyacetic acid 1-methylethyl ester: This compound has a similar backbone but with different ester groups.

Uniqueness

Acetic acid–1-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1) is unique due to its specific combination of acetic acid and ethoxyethanol components, which provide it with distinct chemical properties and reactivity. Its ability to participate in a wide range of chemical reactions and its applications in various fields make it a valuable compound for scientific research and industrial applications .